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Fundamental Properties and Mechanism of Action

The table below summarizes the core characteristics of methacycline hydrochloride:

Property Description

Antibiotic Class Tetracycline [1] [2]

Primary Mechanism Inhibits bacterial protein synthesis by binding to the 30S ribosomal subunit,

preventing aminoacyl-tRNA attachment [1].

Spectrum of Activity Broad-spectrum; effective against various Gram-positive and Gram-negative

bacteria [3] [1].

Pharmacological
Effect

Bacteriostatic (inhibits bacterial growth and replication) [1].

Secondary
Mechanism

Chelates divalent metal ions (e.g., Mg²⁺, Ca²⁺), disrupting bacterial enzyme

function [1].

Research
Application

Potent inhibitor of epithelial-mesenchymal transition (EMT) [2].
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The core antibacterial mechanism of methacycline hydrochloride can be visualized as follows:
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Methacycline hydrochloride binds to the bacterial 30S ribosomal subunit, preventing tRNA attachment and

inhibiting protein synthesis [1].

Experimental Data and Research Applications

Beyond its antibacterial use, methacycline hydrochloride is a valuable research tool. Key quantitative data

and experimental findings are summarized below:
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Parameter Value / Detail Context / Reference

IC₅₀ for EMT
Inhibition

~5 μM Inhibition of A549 cell epithelial-mesenchymal transition
(EMT) [2].

In Vitro
Concentration

10 - 20 μM Inhibits TGF-β1-induced markers (α-SMA, Snail1, Collagen
I) in primary alveolar epithelial cells [2].

In Vivo Dosage 100 mg/kg/day Intraperitoneal injection in a bleomycin-induced pulmonary
fibrosis model [2].

Solubility (DMSO) 50 mg/mL
(104.41 mM)

For in vitro stock solution preparation [2].

Solubility (Water) 6.67 mg/mL
(13.93 mM)

Requires ultrasonication for dissolution [2].

CAS Number 3963-95-9 Unique chemical identifier [2].

Research indicates that methacycline hydrochloride effectively blocks EMT, a key process in fibrosis and

cancer metastasis. It inhibits TGF-β1-induced activation of non-Smad signaling pathways (JNK, p38, Akt) in

alveolar epithelial cells without affecting Smad or β-catenin transcriptional activity [2].

Detailed Experimental Protocols

In Vitro Protocol for EMT Inhibition

This methodology is used to study the inhibition of TGF-β1-induced epithelial-mesenchymal transition

(EMT) in cells [2].

Cell Lines: A549 human lung carcinoma cells or primary alveolar epithelial cells.

Compound Treatment: Prepare Methacycline hydrochloride in DMSO at a stock concentration of
10-50 mM. Dilute to working concentrations (e.g., 5, 10, 20 μM) in cell culture medium. The final

DMSO concentration should be kept low (e.g., ≤0.1%).
EMT Induction: Stimulate cells with TGF-β1 (e.g., 2-10 ng/mL) for 48 hours to induce EMT.

Experimental Groups:
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Vehicle Control: Cells treated with culture medium containing the equivalent volume of DMSO.

TGF-β1 Group: Cells treated with TGF-β1 only.
TGF-β1 + Methacycline: Cells co-treated with TGF-β1 and Methacycline hydrochloride.

Analysis: After 48 hours, analyze the cells for EMT markers:
Western Blotting: Detect protein levels of α-Smooth Muscle Actin (α-SMA), Snail1, Collagen I,

and fibronectin.
qPCR: Quantify mRNA expression of the aforementioned markers.

Pathway Analysis: Assess phosphorylation levels of JNK, p38, and Akt to confirm the effect on
non-Smad pathways.

In Vivo Protocol for Pulmonary Fibrosis Model

This protocol evaluates the anti-fibrotic efficacy of Methacycline hydrochloride in an animal model [2].

Animal Model: Typically mice or rats.

Fibrosis Induction: Administer a single dose of bleomycin (e.g., 1-2 U/kg) via intratracheal instillation
to induce pulmonary fibrosis.

Compound Administration:
Dosage: 100 mg/kg/day of Methacycline hydrochloride.

Route: Intraperitoneal (i.p.) injection.
Treatment Schedule: Begin treatment 10 days after bleomycin instillation and continue daily

until the endpoint (e.g., Day 17).
Analysis:

Survival Rate: Monitor and record animal survival.
Histopathology: Analyze lung tissue sections with staining (e.g., H&E, Masson's Trichrome) to

assess collagen deposition and fibrosis.
Molecular Analysis: Measure protein and mRNA levels of EMT and fibrosis markers (Snail1,

Twist1, collagen I, fibronectin) in lung homogenates.

Key Insights for Research Use

Bacterial Resistance: Be aware that bacterial resistance to methacycline can occur via efflux
pumps, ribosomal protection proteins, and enzymatic inactivation [1].

Pharmaceutical Standard: Methacycline hydrochloride is available as a Certified Reference
Material (CRM) for quality control in pharmaceutical analysis, qualified for techniques like HPLC and

GC [3].
Research Use Only: Note that the compound is typically sourced for "research use only" and is not

intended for diagnostic or therapeutic applications in humans [2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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